Cas no 1214389-86-2 (3-(3-Fluoro-5-methyl-phenyl)-pyridine)

• Product Name: 3-(3-Fluoro-5-methyl-phenyl)-pyridine
• CAS No: 1214389-86-2
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• MDL: MFCD15477309
• CID: 3164132
• PubChem ID: 20791973
• Update Time: 2025-06-28

3-(3-Fluoro-5-methyl-phenyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-5-methyl-phenyl)-pyridine
• 1214389-86-2
• SCHEMBL2665948
• 3-(3-fluoro-5-methylphenyl)pyridine
• AKOS032945567

• MDL： MFCD15477309
• Inchi： 1S/C12H10FN/c1-9-5-11(7-12(13)6-9)10-3-2-4-14-8-10/h2-8H,1H3
• InChI Key： HOIZPSOTUHLRHU-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 187.079727485Da
• Monoisotopic Mass: 187.079727485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(3-Fluoro-5-methyl-phenyl)-pyridine

Introduction to 3-(3-Fluoro-5-methyl-phenyl)-pyridine (CAS No. 1214389-86-2)

3-(3-Fluoro-5-methyl-phenyl)-pyridine, identified by its CAS number 1214389-86-2, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a fluoro substituent and a methyl group on the phenyl ring, combined with the pyridine core, contributes to its distinct chemical behavior and reactivity.

The fluoro group, in particular, is a well-documented moiety in medicinal chemistry, known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Its electron-withdrawing nature can influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets. In contrast, the methyl group provides steric hindrance and can impact the binding affinity of the compound to its intended target. The pyridine ring itself is a common pharmacophore in many bioactive molecules, offering opportunities for hydrogen bonding and other non-covalent interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel compounds with optimized properties for therapeutic applications. 3-(3-Fluoro-5-methyl-phenyl)-pyridine has emerged as a promising candidate in this context. Its structural features make it a versatile building block for synthesizing more complex molecules with tailored functionalities. The compound's potential lies in its ability to serve as a precursor for drugs targeting various diseases, including neurological disorders and cancer.

The synthesis of 3-(3-Fluoro-5-methyl-phenyl)-pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis to construct biaryl structures. The introduction of the fluoro group often necessitates specialized techniques, such as halogen exchange reactions or metal-catalyzed fluorination, to achieve high regioselectivity and functional group tolerance.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical factors that determine its suitability for further development. These properties can be influenced by the presence of the methyl and fluoro substituents, which can alter the overall polarity and lipophilicity of the molecule. Understanding these properties is essential for formulating effective drug candidates that can be efficiently delivered to biological targets.

In the realm of drug discovery, 3-(3-Fluoro-5-methyl-phenyl)-pyridine has shown promise in several preclinical studies. Its ability to interact with specific biological targets has been explored through computational modeling and experimental validation. Researchers have leveraged its structural features to develop analogs with enhanced binding affinity and selectivity. For instance, modifications around the pyridine ring or the phenyl substituents have been investigated to optimize pharmacological activity.

The role of computational chemistry in understanding the behavior of 3-(3-Fluoro-5-methyl-phenyl)-pyridine cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have helped researchers predict potential binding modes and identify key residues involved in drug-receptor interactions. Such information is crucial for designing more effective drugs with improved therapeutic outcomes.

The regulatory landscape also plays a significant role in the development of new pharmaceutical compounds like 3-(3-Fluoro-5-methyl-phenyl)-pyridine strong>. Ensuring compliance with safety and efficacy standards is essential before moving from preclinical to clinical trials. Regulatory agencies require comprehensive data on the compound's toxicity, pharmacokinetics, and pharmacodynamics before approving it for human use. This rigorous process ensures that only safe and effective drugs reach patients.

In conclusion, 3-(3-Fluoro-5-methyl-phenyl strong>) -< strong/pyridine CAS No. 1214389-86-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing drug discovery efforts. As our understanding of its properties and interactions grows, so does its promise as a valuable tool in addressing various health challenges.